Cas no 26628-67-1 (Benzenamine,4-[(4-aminophenyl)methyl]-N-methyl-)

• Product Name: Benzenamine,4-[(4-aminophenyl)methyl]-N-methyl-
• CAS No: 26628-67-1
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 271960
• PubChem ID: 24866456
• Update Time: 2025-11-01

Benzenamine,4-[(4-aminophenyl)methyl]-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[(4-aminophenyl)methyl]-N-methyl-
• 4-[[4-(methylamino)phenyl]methyl]aniline
• N-Methyl-4,4′-methylenedianiline
• 4-((4-Aminophenyl)methyl)-N-methylbenzenamine
• 4-(4-methylaminobenzyl)phenylamine
• ANILINE,N-METHYL-4,4'-METHYLENEDI
• N-methyl-4,4'-diaminodiphenylmethane
• N-methyl-4,4'-MDA
• N-Methyl-4,4'-Methylendiamin
• N-Methyl-4,4'-methylenedianiline
• DTXSID50181171
• Benzenamine, 4-[(4-aminophenyl)methyl]-N-methyl-
• BRN 3607467
• ANILINE, N-METHYL-4,4'-METHYLENEDI-
• J-016501
• 26628-67-1
• 4-(4-aminobenzyl)-N-methylaniline
• N-Methyl-4,4'-methylenedianiline, 97%
• N-Methyl-4,4-methylenedianiline,97%
• Benzenamine, 4-((4-aminophenyl)methyl)-N-methyl-
• SCHEMBL922759
• AKOS015894709
• G65539
• 4-[(4-AMINOPHENYL)METHYL]-N-METHYLANILINE
• DEAOXXGXJLMFAS-UHFFFAOYSA-N

• MDL： MFCD00192304
• Inchi： 1S/C14H16N2/c1-16-14-8-4-12(5-9-14)10-11-2-6-13(15)7-3-11/h2-9,16H,10,15H2,1H3
• InChI Key： DEAOXXGXJLMFAS-UHFFFAOYSA-N
• SMILES： N(C)C1C=CC(=CC=1)CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 212.13100
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 61-63 °C (lit.)
• PSA: 38.05000
• LogP: 3.55550
• Solubility: Not available

Benzenamine,4-[(4-aminophenyl)methyl]-N-methyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• RTECS：BY5700000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Benzenamine,4-[(4-aminophenyl)methyl]-N-methyl-

Recent Advances in the Study of Benzenamine,4-[(4-aminophenyl)methyl]-N-methyl- (CAS: 26628-67-1) in Chemical Biology and Pharmaceutical Research

Benzenamine,4-[(4-aminophenyl)methyl]-N-methyl- (CAS: 26628-67-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of Benzenamine,4-[(4-aminophenyl)methyl]-N-methyl- is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with cancer and other diseases. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as EGFR and HER2, which are prominent targets in oncology. These findings suggest that Benzenamine,4-[(4-aminophenyl)methyl]-N-methyl- could serve as a valuable scaffold for the development of next-generation kinase inhibitors.

In addition to its applications in oncology, this compound has also been investigated for its potential in neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry reported that certain derivatives of Benzenamine,4-[(4-aminophenyl)methyl]-N-methyl- showed neuroprotective effects in vitro by modulating oxidative stress and inflammation pathways. These results open new avenues for the development of therapeutic agents targeting conditions such as Alzheimer's and Parkinson's diseases.

The synthetic pathways for Benzenamine,4-[(4-aminophenyl)methyl]-N-methyl- have also been optimized in recent years. Advances in green chemistry have led to more efficient and environmentally friendly methods for its production, reducing the reliance on hazardous reagents and minimizing waste. These improvements not only enhance the scalability of the compound but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of Benzenamine,4-[(4-aminophenyl)methyl]-N-methyl--based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further structural optimization and preclinical studies. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, Benzenamine,4-[(4-aminophenyl)methyl]-N-methyl- (CAS: 26628-67-1) represents a versatile and promising compound in chemical biology and drug discovery. Its applications span from oncology to neurodegenerative diseases, and ongoing research continues to uncover its full potential. Future studies should focus on optimizing its pharmacological properties and exploring its therapeutic efficacy in vivo, paving the way for its eventual clinical use.